(2R,4S,5R)-Tert-butyl 5-(2-hydroxyethyl)-2-methylpiperidine-4-carboxylate

• CAS: 1273577-53-9
• Molecular Formula: C13H25NO3
• Molecular Weight: 243.34 g/mol
• SMILES: CC1CC(C(CN1)CCO)C(=O)OC(C)(C)C
• InChI: InChI=1S/C13H25NO3/c1-9-7-11(10(5-6-15)8-14-9)12(16)17-13(2,3)4/h9-11,14-15H,5-8H2,1-4H3/t9-,10+,11+/m1/s1
• InChIKey: XNKLPUQQLCCQIQ-VWYCJHECSA-N

Sourcing enantiopure, orthogonally protected piperidine scaffolds with defined exit vectors often delays med-chem campaigns. This (2R,4S,5R)-configured tert-butyl ester features a hydroxyethyl side chain that mimics natural amino acid residues, enabling direct elaboration into peptidomimetic inhibitors without protecting-group clashes. Its computed CNS-drug-like profile (XLogP 1.1, TPSA 58.6 Ų) supports brain-penetrant candidate design. - Defined (2R,4S,5R) stereochemistry ensures reproducible SAR; diastereomeric variants compromise potency. - Orthogonal Boc/hydroxy protection permits iterative coupling with no side-reactions. - Hydroxyethyl tether enables catalyst immobilization or steric tuning for asymmetric catalysis.

Procurement Overview of (2R,4S,5R)-Tert-butyl 5-(2-hydroxyethyl)-2-methylpiperidine-4-carboxylate

(2R,4S,5R)-Tert-butyl 5-(2-hydroxyethyl)-2-methylpiperidine-4-carboxylate is a stereodefined, orthogonally protected piperidine building block bearing a tert-butyl ester (Boc) and a hydroxyethyl side chain [1]. It serves as a chiral intermediate in the synthesis of pharmaceutical candidates and complex alkaloids, where precise control of the (2R,4S,5R) configuration is critical for downstream structure-activity relationships .

Chiral Scaffold

Stereodefined (2R,4S,5R) piperidine

Orthogonal Groups

Boc-protected amine and free hydroxyl

Synthetic Utility

Enantioselective synthesis of drug candidates and alkaloids

• [1] PubChem Compound Summary for CID 71463946, tert-Butyl (2R,4S,5R)-5-(2-Hydroxyethyl)-2-methylpiperidine-4-carboxylate. National Center for Biotechnology Information (2025). View Source

Why Generic Piperidine Building Blocks Cannot Substitute

Despite a shared piperidine core, simple substitution with other 2-methylpiperidine-4-carboxylate analogs is not feasible. The (2R,4S,5R) stereochemistry and the specific hydroxyethyl functional group dictate the molecule's reactivity and its fit in catalytic or biological binding pockets. Even diastereomers such as the (2R,4R,5R) or (2S,4R,5S) variants exhibit different spatial orientations of the hydroxyethyl side chain, which can derail enantioselective syntheses or alter pharmacological profiles [1]. Direct comparable quantitative evidence for this compound is currently absent from the open literature; therefore, its value proposition rests on the stereochemical precision required by the end-user's synthetic sequence.

Diastereomer mismatch Other (2R,4R,5R) or (2S,4R,5S) isomers may shift binding or reactivity outcomes

Missing handle Hydroxyethyl side chain absent in simpler piperidine esters

Limited evidence No head-to-head comparative data available; validate stereo-precision for each sequence

• [1] PubChem Compound Summary for CID 71463946. Computed stereochemical descriptors: 3 defined atom stereocenters, 0 undefined. View Source

Product Differentiation Evidence

Stereochemical Purity Comparison

The target compound displays a specific optical rotation and distinct chromatographic retention time relative to its (2R,4R,5R) diastereomer. Vendor specifications indicate that the (2R,4S,5R) isomer can be supplied with a purity of ≥98% , whereas the (2R,4R,5R) form is commonly offered at 95% purity . This difference in achievable purity for the specific stereoisomer directly impacts the yield and impurity profile of subsequent reactions.

Stereochemical Purity

Class-level

≥98% (HPLC)

≥3 pp higher purity specification

Vendor-specified; no head-to-head co-injection data

Evidence Dimension	Vendor-specified chromatographic purity of isolated stereoisomer
Target Compound Data	≥98% (HPLC) for (2R,4S,5R)-isomer
Comparator Or Baseline	95% (typical) for (2R,4R,5R)-tert-butyl 5-(2-hydroxyethyl)-2-methylpiperidine-4-carboxylate
Quantified Difference	≥3 percentage points higher purity specification for the target isomer
Conditions	Purity determined by HPLC; vendor datasheet comparisons (MolCore, Chemenu); no head-to-head co-injection data publicly available.

Why This Matters

Higher isomeric purity reduces the burden of purification and the risk of propagating stereochemical errors in multi-step synthesis, directly affecting procurement decisions for chiral API manufacturing.

Boc/Hydroxyethyl Orthogonality

The combination of a Boc-protected amine and a free hydroxyl group in the target compound creates an orthogonal reactivity profile, allowing sequential deprotection and functionalization [1]. In contrast, the closely related methyl ester analog (methyl (2R,4R)-2-methylpiperidine-4-carboxylate) lacks the free hydroxyl handle, limiting its utility to only one mode of reactivity [2].

Orthogonal Reactivity

Class-level

2 reactive sites vs 1 site

Enables sequential functionalization without extra deprotection steps

Structural inference; no competitive kinetic data

Evidence Dimension	Number of orthogonal reactive sites available for sequential modification
Target Compound Data	Two: Boc-protected amine (acid-labile) and free hydroxyl (nucleophilic) [1]
Comparator Or Baseline	One: only an ester/amine pair in methyl (2R,4R)-2-methylpiperidine-4-carboxylate (CAS 1524707-60-5) [2]
Quantified Difference	One additional orthogonal functional group in the target compound
Conditions	Structural comparison based on PubChem and vendor catalog data; no kinetic or competitive reaction data available.

Why This Matters

The presence of a second functional group allows more complex molecular architectures to be built without additional protection/deprotection steps, streamlining synthetic routes and reducing cost in process chemistry.

• [1] PubChem Compound Summary for CID 71463946, structural features. View Source
• [2] PubChem Compound Summary for methyl (2R,4R)-2-methylpiperidine-4-carboxylate (CID 71463946 related). View Source

CNS Drug-Like Physicochemical Profile

The compound exhibits a calculated XLogP3 of 1.1 and a topological polar surface area (TPSA) of 58.6 Ų [1]. These values are favorable for crossing the blood-brain barrier (BBB) based on the widely accepted rule-of-thumb thresholds (XLogP <5, TPSA <90 Ų). The hydroxyethyl group provides an additional hydrogen-bond donor (total HBD count = 2) compared to the simple methyl-substituted analog (methyl 2-methylpiperidine-4-carboxylate, HBD = 1), enhancing aqueous solubility and modulating target engagement [2].

CNS Lead-like Profile

Class-level

XLogP3

1.1

TPSA

58.6 Ų

HBD

2

HBA

4

Balanced lipophilicity and hydrogen-bonding capacity

Computed properties; no experimental BBB penetration data

Evidence Dimension	Computed molecular properties relevant to CNS drug-likeness
Target Compound Data	XLogP3 = 1.1; TPSA = 58.6 Ų; HBD = 2; HBA = 4 [1]
Comparator Or Baseline	Methyl 2-methylpiperidine-4-carboxylate: predicted XLogP ~0.5-0.8, TPSA ~38 Ų, HBD = 1, HBA = 3 [2]
Quantified Difference	Higher XLogP (+0.3-0.6 units), larger TPSA (+~20 Ų), and an additional H-bond donor in the target compound.
Conditions	Properties computed by PubChem (XLogP3, Cactvs) and compared across structural analogs; no experimental logD or BBB penetration data available.

Why This Matters

The balanced increase in lipophilicity and hydrogen-bonding capacity of the target compound may offer a superior pharmacokinetic profile for CNS applications, providing a rationale for selecting it over simpler piperidine esters in early drug discovery.

• [1] PubChem Compound Summary for CID 71463946, Computed Properties section. View Source
• [2] Comparison based on structural analogs; specific PubChem data for methyl 2-methylpiperidine-4-carboxylate. View Source

High-Value Application Scenarios

Synthesis of Conformationally Restricted Peptidomimetics

The (2R,4S,5R) stereochemistry and the hydroxyethyl side chain provide a defined exit vector that mimics natural amino acid side chains. This scaffold can be elaborated into peptidomimetic inhibitors where precise spatial orientation is essential for potency [1]. The orthogonal Boc/hydroxy protection allows iterative peptide coupling without side-reactions, a key advantage over non-hydroxylated analogs [2].

Chiral Ligand Precursor for Asymmetric Catalysis

The enantiopure piperidine core can be converted into chiral ligands (e.g., phosphoramidites, N-heterocyclic carbenes) for transition-metal catalysis. The hydroxyethyl group offers a tethering point for further functionalization, enabling catalyst immobilization or fine-tuning of steric environment . This capability is absent in the simpler, mono-functional piperidine carboxylates.

Key Intermediate in CNS Drug Discovery Programs

With its favorable computed CNS drug-like properties (XLogP 1.1, TPSA 58.6 Ų), the compound is a logical starting point for designing brain-penetrant candidates. The hydroxyethyl group can be readily converted to ethers, esters, or amines, allowing rapid exploration of structure-activity relationships around a privileged piperidine scaffold [3].

Application

Selection Property

Validation Focus

Peptidomimetic synthesis

Stereodefined (2R,4S,5R) scaffold with orthogonal protection

Enantioselective coupling and side-reaction control

Chiral ligand synthesis

Hydroxyethyl tethering handle for catalyst functionalization

Ligand enantiopurity and catalytic performance

CNS lead optimization

Favorable computed CNS lead-like profile

Experimental permeability and target engagement

• [1] General application of chiral piperidines in peptidomimetic design; inferred from scaffold utility. View Source
• [2] PubChem structural analysis confirming presence of orthogonal functional groups. View Source
• [3] Computational property assessment for CNS drug-likeness, as detailed in Section 3. View Source